Cas no 1780826-36-9 (2-(5-methyl-1,2-oxazol-4-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-methyl-1,2-oxazol-4-yl)ethane-1-sulfonyl chloride
• CAS No: 1780826-36-9
• MF: C₆H₈ClNO₃S
• MW: 209.650619506836
• CID: 6154278
• PubChem ID: 105463665
• Update Time: 2025-10-31

2-(5-methyl-1,2-oxazol-4-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1,2-oxazol-4-yl)ethane-1-sulfonyl chloride
• EN300-1989445
• 1780826-36-9

• Inchi： 1S/C6H8ClNO3S/c1-5-6(4-8-11-5)2-3-12(7,9)10/h4H,2-3H2,1H3
• InChI Key： VKVAYJOGLUWZDO-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=NOC=1C)(=O)=O

Computed Properties

• Exact Mass: 208.9913420g/mol
• Monoisotopic Mass: 208.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 2-(5-methyl-1,2-oxazol-4-yl)ethane-1-sulfonyl chloride

Introduction to 2-(5-methyl-1,2-oxazol-4-yl)ethane-1-sulfonyl chloride (CAS No. 1780826-36-9)

2-(5-methyl-1,2-oxazol-4-yl)ethane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural features and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1780826-36-9, belongs to the class of sulfonyl chlorides, which are widely recognized for their reactivity and utility in synthetic transformations. The presence of a 5-methyl-1,2-oxazole moiety in its structure introduces unique electronic and steric properties, making it a valuable building block for the development of novel bioactive molecules.

The sulfonyl chloride functional group in this compound is particularly noteworthy, as it serves as a reactive handle for further chemical modifications. Sulfonyl chlorides are well-documented reagents in organic synthesis, frequently employed in the formation of sulfonamides, sulfonates, and other derivatives that exhibit diverse biological activities. The combination of these features positions 2-(5-methyl-1,2-oxazol-4-yl)ethane-1-sulfonyl chloride as a promising candidate for further exploration in drug discovery and material science.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic scaffolds in the design of pharmacologically active compounds. The 5-methyl-1,2-oxazole ring is a particularly interesting motif, known for its presence in several naturally occurring products and synthetic drugs. Its ability to engage in hydrogen bonding interactions and its stability under various reaction conditions make it an attractive component for medicinal chemists. The incorporation of this moiety into sulfonyl chloride derivatives has opened up new avenues for the development of molecules with enhanced binding affinity and selectivity.

In the context of modern drug development, the utility of 2-(5-methyl-1,2-oxazol-4-yl)ethane-1-sulfonyl chloride extends beyond its role as a synthetic intermediate. Sulfonyl chlorides are frequently utilized in the preparation of protease inhibitors, which are critical in the treatment of various diseases, including cancer and infectious disorders. The structural features of this compound suggest that it may serve as a precursor to novel inhibitors targeting specific enzymatic pathways. For instance, modifications at the 5-methyl-1,2-oxazole ring could be tailored to modulate binding interactions with target proteins, thereby optimizing pharmacological efficacy.

The synthesis of 2-(5-methyl-1,2-oxazol-4-yl)ethane-1-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic complexity. The process typically begins with the functionalization of a suitable precursor to introduce both the sulfonyl chloride and the oxazole moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques underscore the compound's significance as a material for sophisticated chemical synthesis.

From a computational chemistry perspective, the molecular structure of 2-(5-methyl-1,2-oxazol-4-yl)ethane-1-sulfonyl chloride has been subjected to extensive modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic properties and potential binding modes within macromolecular systems. These studies have been instrumental in guiding experimental efforts toward the optimization of lead compounds derived from this scaffold.

The pharmaceutical industry has shown particular interest in sulfonyl chloride derivatives due to their broad spectrum of biological activities. Researchers have explored their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The structural flexibility offered by the 5-methyl-1,2-oxazole ring allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are critical factors in drug development. As such, 2-(5-methyl-1,2-oxtal)-4H-dioxole ethane 3 suflonylochloridase ethylendiamine (CAS No 178086236 969) continues to be a subject of intense investigation.

In recent years, there has been growing emphasis on green chemistry principles in pharmaceutical synthesis. The development of more sustainable methods for producing sulfonyl chloride derivatives has been a focal point for research groups worldwide. Innovations such as catalytic processes that minimize waste and energy consumption have been implemented to enhance the environmental footprint of these syntheses. Such advancements align with broader efforts to promote sustainable practices across all stages of drug discovery.

The versatility of (5-methyl 12 oxazole 4 ylethanesulphonylcholoride CAS NO 178086236969) also extends to material science applications beyond traditional pharmaceuticals. Its unique structural motifs make it suitable for use as an intermediate in polymer chemistry and specialty materials development. For example，the introduction into polymers can impart novel functionalities or enhance thermal stability，opening up possibilities for advanced material formulations。

As our understanding deepens，the potential applications for this compound continue to expand。The integration into cutting-edge technologies such as biocatalysis represents an exciting frontier。By leveraging natural enzymes or engineered catalysts，scientists can explore alternative pathways that may offer improved efficiency or selectivity compared traditional synthetic methods。This approach not only enhances sustainability but also broadens our toolkit for molecular construction。